Cas no 101687-13-2 (4-{[4-(dimethylamino)phenyl]diazenyl}naphthalene-1-sulfonyl chloride)

• Product Name: 4-{[4-(dimethylamino)phenyl]diazenyl}naphthalene-1-sulfonyl chloride
• CAS No: 101687-13-2
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 1130496
• PubChem ID: 14513518
• Update Time: 2025-04-20

4-{[4-(dimethylamino)phenyl]diazenyl}naphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-naphtha<wbr>
• LogP
• 4-[[4-(Dimethylamino)phenyl]azo]-1-naphthalenesulfonyl chloride
• 4-{[4-(dimethylamino)phenyl]diazenyl}naphthalene-1-sulfonyl chloride
• 101687-13-2
• 4-[[4-(dimethylamino)phenyl]diazenyl]naphthalene-1-sulfonyl chloride

• Inchi： 1S/C18H16ClN3O2S/c1-22(2)14-9-7-13(8-10-14)20-21-17-11-12-18(25(19,23)24)16-6-4-3-5-15(16)17/h3-12H,1-2H3/b21-20+
• InChI Key： LKBPIZVUIGIODF-QZQOTICOSA-N
• SMILES： ClS(C1C=CC(=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 373.06538
• Monoisotopic Mass: 373.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 62.1